Cas no 1251245-07-4 (2-{(2,3-dimethylphenyl)methylamino}-2-methylpropan-1-ol)

• Product Name: 2-{(2,3-dimethylphenyl)methylamino}-2-methylpropan-1-ol
• CAS No: 1251245-07-4
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5158169
• PubChem ID: 61636658
• Update Time: 2025-06-25

2-{(2,3-dimethylphenyl)methylamino}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(2,3-dimethylphenyl)methyl]amino}-2-methylpropan-1-ol
• 1-Propanol, 2-[[(2,3-dimethylphenyl)methyl]amino]-2-methyl-
• 2-{(2,3-dimethylphenyl)methylamino}-2-methylpropan-1-ol

• Inchi： 1S/C13H21NO/c1-10-6-5-7-12(11(10)2)8-14-13(3,4)9-15/h5-7,14-15H,8-9H2,1-4H3
• InChI Key： SALSFILUTJOASN-UHFFFAOYSA-N
• SMILES： OCC(C)(C)NCC1C=CC=C(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 2
• Topological Polar Surface Area: 32.299

Additional information on 2-{(2,3-dimethylphenyl)methylamino}-2-methylpropan-1-ol

Professional Introduction to Compound with CAS No. 1251245-07-4 and Product Name: 2-{(2,3-dimethylphenyl)methylamino}-2-methylpropan-1-ol

Compound with the CAS number 1251245-07-4 and the product name 2-{(2,3-dimethylphenyl)methylamino}-2-methylpropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 2,3-dimethylphenyl moiety linked to an amino group, which is further connected to a methylpropan-1-ol backbone. This configuration suggests a high degree of steric hindrance and electronic complexity, which can be leveraged to modulate biological activity.

The 2,3-dimethylphenyl group is a key feature of this compound, contributing to its lipophilicity and potential interactions with biological targets. This moiety is often found in pharmacophores that exhibit favorable binding properties to enzymes and receptors. In recent years, derivatives of dimethylphenyl compounds have been extensively studied for their role in treating neurological disorders, including Alzheimer's disease and Parkinson's disease. The presence of the methylamino group further enhances the compound's potential as a bioactive molecule, as it can participate in hydrogen bonding and ionic interactions with biological targets.

Moreover, the methylpropan-1-ol backbone provides a hydrophobic anchor that can improve the compound's solubility and bioavailability. This structural feature is particularly important in drug design, as it can influence how the compound is distributed within the body and how it interacts with target proteins. The combination of these structural elements makes 2-{(2,3-dimethylphenyl)methylamino}-2-methylpropan-1-ol a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of understanding the conformational flexibility of such compounds in determining their biological activity. Computational modeling techniques have been employed to predict the three-dimensional structure of this compound, providing insights into how it might interact with biological targets. These studies suggest that the 2,3-dimethylphenyl group can adopt multiple conformations, which could influence its binding affinity and selectivity.

In addition to computational studies, experimental approaches have been used to evaluate the pharmacological properties of this compound. In vitro assays have shown that derivatives of dimethylphenyl compounds can exhibit inhibitory effects on certain enzymes and receptors. For instance, some studies have demonstrated that these compounds can inhibit acetylcholinesterase, an enzyme implicated in cognitive decline. The methylamino group has been shown to play a crucial role in modulating these interactions, suggesting that it could be a key pharmacophore for developing new drugs.

The synthesis of 2-{(2,3-dimethylphenyl)methylamino}-2-methylpropan-1-ol has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to form key carbon-carbon bonds in the molecule. These synthetic strategies not only enhance the efficiency of production but also allow for modifications at different positions within the molecule, enabling fine-tuning of its biological properties.

The pharmacokinetic profile of this compound is another area of interest. Studies have shown that modifications to the hydrophobic portion of the molecule can significantly impact its absorption, distribution, metabolism, and excretion (ADME) properties. The methylpropan-1-ol backbone has been shown to influence solubility and permeability across biological membranes, which are critical factors in determining drug efficacy.

Preclinical studies have provided valuable insights into the potential therapeutic applications of this compound. Animal models have been used to assess its efficacy in treating various conditions, including inflammation and pain syndromes. The results from these studies suggest that 2-{(2,3-dimethylphenyl)methylamino}-2-methylpropan-1-ol exhibits promising activity in reducing inflammation without causing significant side effects.

The development of novel drugs often involves iterative optimization processes where structural modifications are made based on initial findings. The insights gained from preclinical studies have guided efforts to refine the structure of this compound for improved efficacy and safety. Future research will focus on exploring additional derivatives to identify more potent and selective analogs.

The role of computational chemistry in drug discovery cannot be overstated. Advanced algorithms and machine learning models are being used to predict how different structural modifications will affect biological activity. These tools have accelerated the process of identifying promising candidates for further development. By integrating computational predictions with experimental data, researchers can make more informed decisions about which compounds to pursue.

The regulatory landscape for new drug development is stringent but well-established. Ensuring compliance with guidelines set by agencies such as the FDA and EMA is crucial for bringing new therapies to market safely and effectively. The development process for 2-{(2,3-dimethylphenyl)methylamino}-2-methylpropan-1-ol will involve rigorous testing under Good Manufacturing Practices (GMP) conditions to ensure quality control at every stage.

In conclusion,1251245-07-4and its corresponding product name,2-{(2,3-dimethylphenyl)methylamino}-2-methylpropan-1-ol, represent a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. The unique structural features of this compound make it an attractive candidate for further investigation into its pharmacological properties and therapeutic potential.